![molecular formula C17H16ClN3O2 B4404949 N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-dimethylpropanamide](/img/structure/B4404949.png)
N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-dimethylpropanamide
Overview
Description
N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-dimethylpropanamide, also known as JNJ-31020028, is a small molecule inhibitor of the protein kinase CK1δ. This molecule has been of great interest to scientists due to its potential therapeutic applications in a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-dimethylpropanamide inhibits the activity of the protein kinase CK1δ, which plays a critical role in a variety of cellular processes, including cell division, DNA repair, and circadian rhythm regulation. By inhibiting CK1δ, this compound disrupts these processes and leads to the therapeutic effects observed in various disease models.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in different disease models. In cancer cells, it inhibits the Wnt signaling pathway, leading to reduced cell proliferation and increased apoptosis. In Alzheimer's disease models, it reduces the accumulation of beta-amyloid plaques and improves cognitive function. In Parkinson's disease models, it protects dopaminergic neurons from oxidative stress and reduces motor deficits.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-dimethylpropanamide is its specificity for CK1δ, which minimizes off-target effects. However, one limitation of this molecule is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-dimethylpropanamide. One area of interest is the development of more soluble analogs of this molecule that can be administered more easily in vivo. Another area of interest is the identification of biomarkers that can predict patient response to this compound in clinical trials. Additionally, further studies are needed to fully understand the mechanisms of action of this compound in different disease models and to identify potential side effects of this molecule.
Scientific Research Applications
N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-dimethylpropanamide has been extensively studied for its potential therapeutic applications. In cancer research, it has been shown to inhibit the growth of cancer cells in vitro and in vivo by targeting the Wnt signaling pathway. In Alzheimer's disease research, it has been shown to improve cognitive function in animal models by reducing the accumulation of beta-amyloid plaques. In Parkinson's disease research, it has been shown to protect dopaminergic neurons from oxidative stress and reduce motor deficits in animal models.
properties
IUPAC Name |
N-[2-chloro-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2,2-dimethylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O2/c1-17(2,3)16(22)20-12-9-10(6-7-11(12)18)15-21-14-13(23-15)5-4-8-19-14/h4-9H,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJYHYWVHRUKTSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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